Cas no 1803425-77-5 (2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid
• CAS No: 1803425-77-5
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 4816957
• Update Time: 2025-06-15

2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid

• Inchi： 1S/C11H8ClNO3/c12-6-10-13-8-5-7(2-4-11(14)15)1-3-9(8)16-10/h1-5H,6H2,(H,14,15)/b4-2+
• InChI Key： KVHRRDYORVPKBI-DUXPYHPUSA-N
• SMILES： ClCC1=NC2C=C(/C=C/C(=O)O)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Additional information on 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid

Recent Advances in the Study of 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid (CAS: 1803425-77-5)

2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid (CAS: 1803425-77-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic acrylate derivative exhibits unique structural features that make it a promising candidate for various pharmaceutical applications, particularly in the development of novel small-molecule inhibitors and bioactive probes. Recent studies have focused on its synthesis, structural modifications, and potential biological activities, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid, highlighting its versatility as a building block for more complex molecular architectures. The researchers developed an optimized protocol that improved yield and purity, making it more accessible for further pharmacological investigations. The study also demonstrated the compound's stability under various physiological conditions, a critical factor for its potential use in drug development.

In terms of biological activity, preliminary screening results published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid exhibits moderate inhibitory effects against several kinase targets implicated in inflammatory diseases and certain cancers. The compound's unique benzo[d]oxazole core appears to contribute to its target binding affinity, while the acrylic acid moiety enhances its solubility and bioavailability. These findings suggest potential applications in developing targeted therapies for conditions where kinase dysregulation plays a key pathological role.

Structural-activity relationship (SAR) studies have been particularly insightful in understanding the compound's pharmacological profile. Research teams have systematically modified various functional groups of 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid to create analogs with improved potency and selectivity. Some of these derivatives have shown enhanced binding to specific protein targets while maintaining favorable drug-like properties, as reported in a recent ACS Medicinal Chemistry Letters publication (2024).

The compound's mechanism of action appears to involve multiple pathways, including modulation of protein-protein interactions and allosteric regulation of enzymatic activity. Advanced biophysical techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) have been employed to characterize its binding kinetics and thermodynamics with various biological targets. These studies provide valuable insights for rational drug design based on this chemical scaffold.

From a pharmaceutical development perspective, 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid presents both opportunities and challenges. Its relatively small molecular weight and favorable physicochemical properties make it an attractive starting point for lead optimization. However, researchers note that further modifications may be necessary to improve metabolic stability and reduce potential off-target effects. Current efforts are focused on developing prodrug versions and formulation strategies to enhance its therapeutic index.

In conclusion, the growing body of research on 2-(Chloromethyl)benzo[d]oxazole-5-acrylic acid (CAS: 1803425-77-5) underscores its potential as a valuable chemical tool and therapeutic candidate. While significant progress has been made in understanding its properties and biological activities, additional studies are needed to fully explore its clinical potential. Future research directions may include more extensive preclinical evaluations, detailed toxicological profiling, and the development of optimized derivatives with improved pharmacological characteristics.